Cas no 88598-08-7 (1,2,5-Oxadiazole-3-carboxylic acid)

1,2,5-Oxadiazole-3-carboxylic acid structure
88598-08-7 structure
Product Name:1,2,5-Oxadiazole-3-carboxylic acid
CAS No:88598-08-7
MF:C3H2N2O3
MW:114.05958032608
MDL:MFCD00604386
CID:720594
PubChem ID:1415524
Update Time:2025-09-25

1,2,5-Oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-OXADIAZOLE-3-CARBOXYLIC ACID
    • Furazan-3-carboxylic acid
    • Furazancarboxylic acid
    • JBLHCUQCDKBPGY-UHFFFAOYSA-N
    • 1,2,5-Oxadiazole-3-carboxylicacid
    • 1,2,5-oxadiazole, OXD4
    • BDBM23236
    • SBB002780
    • STK686541
    • EBD211560
    • AB06534
    • EN002385
    • ST057550
    • AB0027303
    • ST2408421
    • W9121
    • 1,2,5-oxadiazole-3-carboxylic acid, AldrichCPR
    • Furazancarboxylic acid (ZCI)
    • 2,1,3-Oxadiazole-4-carboxylic acid
    • DTXSID90362841
    • SCHEMBL264201
    • EN300-94211
    • Z1201620383
    • J-503792
    • CS-W003930
    • PS-9238
    • AKOS003242003
    • C3H2N2O3
    • MFCD00604386
    • BP-10208
    • 88598-08-7
    • 1,2,5-Oxadiazole-3-carboxylic acid
    • MDL: MFCD00604386
    • Inchi: 1S/C3H2N2O3/c6-3(7)2-1-4-8-5-2/h1H,(H,6,7)
    • InChI Key: JBLHCUQCDKBPGY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NON=1)O

Computed Properties

  • Exact Mass: 114.00700
  • Monoisotopic Mass: 114.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.2
  • XLogP3: -0.4

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.601±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 102 °C
  • Boiling Point: 296.2±32.0 °C at 760 mmHg
  • Flash Point: 132.9±25.1 °C
  • Refractive Index: 1.521
  • Solubility: Slightly soluble (33 g/l) (25 º C),
  • PSA: 76.22000
  • LogP: -0.23220
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,2,5-Oxadiazole-3-carboxylic acid Security Information

1,2,5-Oxadiazole-3-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1,2,5-Oxadiazole-3-carboxylic acid Production Method

1,2,5-Oxadiazole-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:88598-08-7)1,2,5-Oxadiazole-3-carboxylic acid
Order Number:A861712
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:31
Price ($):181.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:88598-08-7)1,2,5-Oxadiazole-3-carboxylic acid
A861712
Purity:99%
Quantity:5g
Price ($):181.0
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